Cas no 1261731-19-4 (2-Chloro-4-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Chloro-4-(trifluoromethoxy)benzoic acid
• CAS No: 1261731-19-4
• MF: C₈H₄ClF₃O₃
• MW: 240.563772201538
• CID: 4793442
• PubChem ID: 54190493
• Update Time: 2025-06-15

2-Chloro-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(trifluoromethoxy)benzoic acid
• 2-chloro-4-trifluoromethoxybenzoic acid
• 2-Chloro-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H4ClF3O3/c9-6-3-4(15-8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H,13,14)
• InChI Key： PIEFBVAQKLROPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-4-(trifluoromethoxy)benzoic acid

Recent Advances in the Application of 2-Chloro-4-(trifluoromethoxy)benzoic Acid (CAS: 1261731-19-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-(trifluoromethoxy)benzoic acid (CAS: 1261731-19-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

One of the key areas of research involving 2-Chloro-4-(trifluoromethoxy)benzoic acid is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported that the trifluoromethoxy group at the 4-position significantly enhances the compound's binding affinity to the COX-2 active site, while the chloro substituent at the 2-position contributes to metabolic stability.

In addition to its anti-inflammatory properties, recent investigations have explored the potential of 2-Chloro-4-(trifluoromethoxy)benzoic acid in cancer therapeutics. Research conducted at the National Cancer Institute (2024) identified this compound as a promising scaffold for the development of small-molecule inhibitors targeting protein-protein interactions in oncogenic pathways. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, leading to derivatives with improved selectivity and potency against specific cancer cell lines.

The synthetic accessibility of 2-Chloro-4-(trifluoromethoxy)benzoic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an efficient, scalable synthesis route for this compound, highlighting its advantages as an intermediate in pharmaceutical manufacturing. The reported method features a high-yielding, one-pot procedure that minimizes waste generation, aligning with the growing emphasis on green chemistry principles in drug development.

From a mechanistic perspective, computational studies have provided valuable insights into the molecular interactions of 2-Chloro-4-(trifluoromethoxy)benzoic acid with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed that the compound's unique electronic properties, conferred by the trifluoromethoxy group, play a crucial role in its bioactivity. These findings have important implications for the rational design of next-generation therapeutics based on this chemical scaffold.

Looking forward, the versatility of 2-Chloro-4-(trifluoromethoxy)benzoic acid suggests its continued relevance in pharmaceutical research. Current investigations are exploring its potential in neurological disorders, with preliminary data indicating activity against neurodegenerative disease targets. As research progresses, this compound is likely to remain a valuable tool for medicinal chemists and a promising candidate for the development of novel therapeutic agents across multiple disease areas.